Cas no 1795506-03-4 (2-tert-butylmorpholine hydrochloride)

• Product Name: 2-tert-butylmorpholine hydrochloride
• CAS No: 1795506-03-4
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• CID: 4614597
• PubChem ID: 86812526
• Update Time: 2025-10-29

2-tert-butylmorpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butyl)morpholine hydrochloride
• Morpholine, 2-(1,1-dimethylethyl)-,hydrochloride
• 2-tert-butylmorpholine hydrochloride

• Inchi： 1S/C8H17NO.ClH/c1-8(2,3)7-6-9-4-5-10-7;/h7,9H,4-6H2,1-3H3;1H
• InChI Key： RVHDHNGDUSIFHK-UHFFFAOYSA-N
• SMILES： C(C1OCCNC1)(C)(C)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-tert-butylmorpholine hydrochloride

Comprehensive Guide to 2-tert-butylmorpholine hydrochloride (CAS No. 1795506-03-4): Properties, Applications, and Market Insights

2-tert-butylmorpholine hydrochloride (CAS No. 1795506-03-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, a hydrochloride salt derivative of 2-tert-butylmorpholine, is known for its unique structural properties and versatile applications. Researchers and industry professionals frequently search for details about its synthesis, solubility, and potential uses in drug development, making it a trending topic in scientific discussions.

The molecular structure of 2-tert-butylmorpholine hydrochloride features a morpholine ring substituted with a tert-butyl group at the 2-position, combined with a hydrochloride salt. This configuration enhances its stability and solubility in aqueous solutions, which is critical for its applications in medicinal chemistry. The compound’s CAS No. 1795506-03-4 is often used as a reference in academic papers and patent filings, highlighting its importance in modern research.

One of the key applications of 2-tert-butylmorpholine hydrochloride is its role as an intermediate in the synthesis of bioactive molecules. Pharmaceutical companies are particularly interested in its potential for developing new therapeutic agents, especially in the fields of neurology and oncology. Recent studies have explored its utility in creating inhibitors for specific enzymes, addressing common search queries like “2-tert-butylmorpholine hydrochloride uses in drug discovery” and “CAS 1795506-03-4 pharmaceutical applications.”

From a market perspective, the demand for 2-tert-butylmorpholine hydrochloride is steadily increasing due to its relevance in high-value research. Suppliers and manufacturers often highlight its purity and consistency, which are crucial for reproducible results in lab settings. SEO-optimized searches such as “buy 2-tert-butylmorpholine hydrochloride” and “CAS 1795506-03-4 suppliers” reflect the growing commercial interest in this compound.

In addition to its pharmaceutical applications, 2-tert-butylmorpholine hydrochloride is also studied for its potential in material science. Researchers are investigating its use as a building block for advanced polymers and coatings, answering queries like “2-tert-butylmorpholine hydrochloride in materials chemistry.” This dual applicability in both life sciences and industrial chemistry makes it a compound of broad interest.

Handling and storage of 2-tert-butylmorpholine hydrochloride require standard laboratory precautions to ensure stability. While it is not classified as hazardous under normal conditions, proper storage in a cool, dry place is recommended to maintain its efficacy. This information addresses frequently asked questions such as “storage conditions for CAS 1795506-03-4” and “safety data for 2-tert-butylmorpholine hydrochloride.”

The synthesis of 2-tert-butylmorpholine hydrochloride typically involves the reaction of morpholine derivatives with tert-butylating agents, followed by salt formation with hydrochloric acid. Detailed procedures are often sought after in search queries like “synthesis of CAS 1795506-03-4” and “2-tert-butylmorpholine hydrochloride preparation,” emphasizing the need for accessible technical data.

Looking ahead, the compound’s role in cutting-edge research is expected to expand, particularly in personalized medicine and green chemistry initiatives. As the scientific community continues to explore its potential, 2-tert-butylmorpholine hydrochloride (CAS No. 1795506-03-4) remains a focal point for innovation. Its versatility and relevance ensure that it will stay a trending topic in both academic and industrial circles.